Cas no 1804452-40-1 (4-Amino-5-chloro-3-(difluoromethyl)pyridine-2-acetic acid)

• Product Name: 4-Amino-5-chloro-3-(difluoromethyl)pyridine-2-acetic acid
• CAS No: 1804452-40-1
• MF: C₈H₇ClF₂N₂O₂
• MW: 236.603187799454
• CID: 4852591
• Update Time: 2025-07-25

4-Amino-5-chloro-3-(difluoromethyl)pyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 4-Amino-5-chloro-3-(difluoromethyl)pyridine-2-acetic acid

• Inchi： 1S/C8H7ClF2N2O2/c9-3-2-13-4(1-5(14)15)6(7(3)12)8(10)11/h2,8H,1H2,(H2,12,13)(H,14,15)
• InChI Key： BMGYUCVIHCFLRM-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(CC(=O)O)C(C(F)F)=C1N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 243
• XLogP3: 0.9
• Topological Polar Surface Area: 76.2

Additional information on 4-Amino-5-chloro-3-(difluoromethyl)pyridine-2-acetic acid

Introduction to 4-Amino-5-chloro-3-(difluoromethyl)pyridine-2-acetic acid (CAS No. 1804452-40-1) and Its Emerging Applications in Chemical Biology and Drug Discovery

4-Amino-5-chloro-3-(difluoromethyl)pyridine-2-acetic acid, identified by its CAS number 1804452-40-1, is a structurally unique heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the pyridine class of molecules, which are widely recognized for their diverse biological activities and roles as key scaffolds in drug development. The presence of multiple functional groups, including an amino group, a chloro substituent, and a difluoromethyl moiety, makes this compound a versatile intermediate for synthesizing novel bioactive molecules.

The amino group at the 4-position and the chloro group at the 5-position of the pyridine ring contribute to the compound's reactivity, enabling it to participate in various chemical transformations such as nucleophilic substitution reactions. The difluoromethyl group at the 3-position introduces electron-withdrawing properties, which can modulate the electronic characteristics of the molecule and influence its interactions with biological targets. These structural features make 4-amino-5-chloro-3-(difluoromethyl)pyridine-2-acetic acid a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in pyridine derivatives as pharmacophores due to their ability to interact with a wide range of biological targets, including enzymes and receptors. The acetic acid moiety at the 2-position provides a carboxyl group that can be further functionalized to enhance binding affinity or to introduce additional biological activities. This flexibility has led to the investigation of 4-amino-5-chloro-3-(difluoromethyl)pyridine-2-acetic acid in various therapeutic areas, such as oncology, inflammation, and central nervous system disorders.

One of the most compelling aspects of this compound is its potential as a building block for drug discovery. Researchers have leveraged its structural framework to develop inhibitors targeting kinases and other enzymes involved in cancer progression. For instance, studies have demonstrated that derivatives of 4-amino-5-chloro-3-(difluoromethyl)pyridine-2-acetic acid can exhibit inhibitory effects on tyrosine kinases, which are critical in signal transduction pathways associated with tumor growth and metastasis. The incorporation of fluorine atoms enhances metabolic stability and binding affinity, making these derivatives more effective in vivo.

The chloro group on the pyridine ring not only contributes to the compound's reactivity but also serves as a handle for further derivatization. This allows chemists to explore diverse chemical space by introducing different substituents at strategic positions around the core scaffold. Such modifications can fine-tune pharmacological properties, including solubility, bioavailability, and target specificity. Recent advances in computational chemistry have further accelerated this process by enabling virtual screening of large libraries of derivatives based on predicted binding affinities.

Another area where 4-amino-5-chloro-3-(difluoromethyl)pyridine-2-acetic acid has shown promise is in the development of probes for biochemical assays. The unique combination of functional groups allows it to serve as a substrate or inhibitor in enzyme-based assays, facilitating high-throughput screening (HTS) campaigns. For example, researchers have utilized this compound to identify novel inhibitors of cytochrome P450 enzymes, which play crucial roles in drug metabolism. Understanding these metabolic pathways is essential for optimizing drug candidates and predicting potential side effects.

The difluoromethyl group is particularly noteworthy for its ability to improve pharmacokinetic properties of drug candidates. Fluorinated compounds often exhibit enhanced lipophilicity, reduced metabolic clearance, and increased binding affinity due to steric and electronic effects. This has led to numerous fluorinated drugs being approved by regulatory agencies worldwide. The incorporation of this moiety into 4-amino-5-chloro-3-(difluoromethyl)pyridine-2-acetic acid derivatives has opened up new avenues for developing next-generation therapeutics with improved efficacy and duration of action.

In conclusion, 4-amino-5-chloro-3-(difluoromethyl)pyridine-2-acetic acid (CAS No. 1804452-40-1) represents a valuable scaffold for medicinal chemistry innovation. Its structural features enable diverse chemical modifications, making it suitable for targeting multiple therapeutic areas. With advancements in synthetic methodologies and computational tools, researchers are increasingly exploring its potential in drug discovery pipelines. As our understanding of biological mechanisms continues to evolve, compounds like this will play an indispensable role in developing novel treatments that address unmet medical needs.